2-[4-(benzyloxy)-2-chlorobenzoyl]-N-cyclohexyl-1-hydrazinecarboxamide

• IUPAC Name: 1-[(2-chloro-4-phenylmethoxybenzoyl)amino]-3-cyclohexylurea
• InChI: InChI=1S/C21H24ClN3O3/c22-19-13-17(28-14-15-7-3-1-4-8-15)11-12-18(19)20(26)24-25-21(27)23-16-9-5-2-6-10-16/h1,3-4,7-8,11-13,16H,2,5-6,9-10,14H2,(H,24,26)(H2,23,25,27)
• InChI Key: ZDYHNWDKNLMGHW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NNC(=O)C2=C(C=C(C=C2)OCC3=CC=CC=C3)Cl
• Molecular Formula: C21H24ClN3O3
• DSSTOX Substance ID: DTXSID901139908
• Molecular Weight: 401.9 g/mol
• CAS RN: 478039-95-1

Description

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It likely contains a benzene ring with a benzyloxy group and a chlorobenzoyl group attached to it. The exact structure would need to be confirmed through techniques such as NMR, FT-IR, UV–Vis, SEM, EDAX, mass spectrometry, ESR, powder XRD, TGA, magnetic susceptibility, elemental analysis, magnetic susceptibility and molar conductance measurement.

Scientific Research Applications

Anticonvulsant Evaluation

• Compounds similar to 2-[4-(benzyloxy)-2-chlorobenzoyl]-N-cyclohexyl-1-hydrazinecarboxamide have been synthesized and evaluated for their anticonvulsant activity. A particular compound in this series showed significant protection against seizures in specific tests, without neurotoxicity (Ahsan et al., 2013).

Antitumor Activity

• Novel quinazolin derivatives, which are structurally related to the specified compound, have been synthesized and evaluated for their cytotoxic activity against human carcinoma cell lines. These compounds showed significant inhibition for various cell lines (El‐serwy et al., 2016).

Multitarget Biological Activity

• Another study explored homologous N-alkyl-2-[4-(trifluoromethyl)benzoyl]hydrazine-1-carboxamides as potential antimicrobial agents and enzyme inhibitors. These compounds displayed moderate inhibition of certain enzymes and were evaluated against various mycobacteria (Krátký et al., 2020).

Crystal Structure Analysis

• The structural characteristics of similar hydrazinecarboxamide compounds have been examined, revealing specific molecular configurations and intermolecular interactions (Kant et al., 2012).

Industrial Applications

• Certain hydrazinecarboxamide analogues were used as starting materials for synthesizing condensed and non-condensed heterocyclic compounds. These compounds have dual functions as antimicrobial and surface active agents, potentially useful in manufacturing drugs, cosmetics, and pesticides (Eissa & El-Sayed, 2006).

Anti-Tubercular Scaffold

• Compounds structurally related to 2-[4-(benzyloxy)-2-chlorobenzoyl]-N-cyclohexyl-1-hydrazinecarboxamide were synthesized and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis, demonstrating promising activity with low cytotoxicity (Nimbalkar et al., 2018).

Safety and Hazards

The safety data sheet for a similar compound, 4-Benzyloxy-3-methoxybenzyl alcohol, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and specific target organ toxicity (respiratory system).